Cas no 2023006-41-7 (tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate
• CAS No: 2023006-41-7
• MF: C₉H₁₇NO₆S
• MW: 267.3
• MDL: MFCD31697619
• CID: 5530763
• PubChem ID: 122604340
• Update Time: 2026-03-11

tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate
• tert-butyl (S)-4-(methoxymethyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• SCHEMBL18131441
• (4S)-3-Boc-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine
• t-Butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate
• tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxooxathiazolidine-3-carboxylate
• 2023006-41-7
• BS-43424
• D84835
• (S)-tert-butyl 4-(methoxymethyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• TERT-BUTYL (4S)-4-(METHOXYMETHYL)-2,2-DIOXO-1,2,3-OXATHIAZOLIDINE-3-CARBOXYLATE

• MDL： MFCD31697619
• Inchi： 1S/C9H17NO6S/c1-9(2,3)16-8(11)10-7(5-14-4)6-15-17(10,12)13/h7H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key： ORWHXHCSDYWSCI-ZETCQYMHSA-N
• SMILES： O1C[C@H](COC)N(C(OC(C)(C)C)=O)S1(=O)=O

Computed Properties

• Exact Mass: 267.07765844g/mol
• Monoisotopic Mass: 267.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.5Ų

Additional information on tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate

tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate: A Comprehensive Overview

The compound tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate, identified by the CAS number 2023006-41-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxathiazolidinones, which are known for their versatile applications in drug design and synthesis. The structure of this compound features a tert-butyl group attached to a chiral center at position 4 of the oxathiazolidine ring, with a methoxymethyl substituent further enhancing its chemical complexity and potential bioactivity.

Recent studies have highlighted the importance of oxathiazolidinones in the development of β-lactamase inhibitors, which are critical components in combating antibiotic resistance. The chiral center at position 4 in this compound plays a pivotal role in determining its stereochemical properties, which are essential for its interaction with biological targets. Researchers have demonstrated that the presence of the tert-butyl group enhances the molecule's stability and solubility, making it an attractive candidate for further pharmacological investigations.

The synthesis of tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. These steps are meticulously optimized to ensure high yields and excellent stereochemical control. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, thereby improving the overall efficiency of the synthesis pathway.

In terms of biological activity, this compound has shown promising results in inhibiting specific enzymes associated with bacterial resistance mechanisms. For instance, studies have demonstrated its ability to inhibit class C β-lactamases, which are responsible for hydrolyzing extended-spectrum cephalosporins and monobactams. This property underscores its potential as a co-administered agent with β-lactam antibiotics to enhance their efficacy against resistant bacterial strains.

Furthermore, the methoxymethyl substituent in this compound contributes to its ability to modulate pharmacokinetic properties such as absorption and metabolism. Preclinical studies have indicated that this substituent enhances the compound's bioavailability, making it a more viable option for therapeutic applications. The integration of computational chemistry tools, such as molecular docking and dynamics simulations, has provided deeper insights into the binding interactions between this compound and its target enzymes.

The application of green chemistry principles in the synthesis and handling of tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate has also been a focus of recent research efforts. By employing environmentally friendly solvents and catalytic systems, researchers aim to reduce the ecological footprint associated with its production while maintaining high standards of quality and safety.

In conclusion, tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate represents a cutting-edge advancement in the field of medicinal chemistry. Its unique structural features, coupled with its demonstrated biological activity and synthetic versatility, position it as a valuable asset in the ongoing quest to develop novel therapeutic agents. As research continues to uncover new dimensions of its potential applications, this compound stands at the forefront of innovation in drug discovery.